Fatty acids, soya, propoxylated

• CAS No.: 127947-25-5
• Molecular Formula: C13H8F2O
• Synonyms: Fatty acids, soya, propoxylated

Description

Fatty acids, soya, propoxylated are surfactants derived from soybean oil fatty acids modified via propoxylation—a chemical reaction where propylene oxide (PO) is added to the hydroxyl or carboxyl groups of fatty acids. This modification introduces polypropylene oxide (PPO) chains, enhancing hydrophobicity and altering solubility, emulsification, and dispersibility properties . Soya-based fatty acids typically comprise a mix of saturated (e.g., palmitic, stearic) and unsaturated (e.g., oleic, linoleic) acids, which influence the final compound’s reactivity and functionality .

Propoxylated soya fatty acids are widely used in industrial and cosmetic formulations, including detergents, lubricants, and personal care products, due to their stability, low toxicity, and compatibility with hydrophobic substrates . Their structure and performance are distinct from ethoxylated analogs, as propoxylation introduces methyl groups that reduce water solubility and increase oil affinity .

Comparison with Similar Compounds

Structural and Functional Differences

Propoxylated soya fatty acids are compared below with ethoxylated soya fatty acids, propoxylated coconut fatty acids, and glyceryl propoxylated esters:

Compound	Backbone	Modification	Key Properties	Applications
Fatty acids, soya, propoxylated	Soya fatty acids	Propylene oxide chains	High hydrophobicity; stable in acidic conditions; forms micelles in nonpolar media	Detergents, emulsifiers, nanoparticle dispersants
Fatty acids, soya, ethoxylated	Soya fatty acids	Ethylene oxide chains	Higher water solubility; temperature-sensitive micelle formation	Cleaning agents, solubilizers
Fatty acids, coconut, propoxylated	Coconut fatty acids	Propylene oxide chains	Enhanced foaming; lower viscosity	Shampoos, conditioners
Glyceryl propoxylated esters	Glycerol + fatty acids	Propylene oxide chains	Biodegradable; moderate emulsification	Food additives, cosmetic creams

Key Findings :

• Hydrophobicity : Propoxylated compounds exhibit greater oil affinity than ethoxylated analogs due to the methyl group in PO .
• Solubility : Ethoxylated soya fatty acids dissolve readily in water, while propoxylated versions require co-solvents for aqueous systems .
• Thermal Stability : Propoxylated surfactants maintain functionality in high-temperature environments (e.g., lubricants), whereas ethoxylates may degrade .

Performance in Formulations

• Detergents : Propoxylated soya fatty acids show superior grease removal compared to ethoxylated versions but generate less foam, making them ideal for low-foaming industrial cleaners .
• Cosmetics : Propoxylated coconut fatty acids outperform soya derivatives in hair care due to their shorter carbon chains and higher foaming capacity .